Cas no 1325698-05-2 (4-(4-chlorobenzenesulfonyl)-8-(3-fluorophenyl)methanesulfonyl-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 4-(4-chlorobenzenesulfonyl)-8-(3-fluorophenyl)methanesulfonyl-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 1325698-05-2
• MF: C₂₀H₂₂ClFN₂O₅S₂
• MW: 488.980485439301
• CID: 6408166
• PubChem ID: 49748192
• Update Time: 2025-06-18

4-(4-chlorobenzenesulfonyl)-8-(3-fluorophenyl)methanesulfonyl-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorobenzenesulfonyl)-8-(3-fluorophenyl)methanesulfonyl-1-oxa-4,8-diazaspiro4.5decane
• 4-(4-chlorophenyl)sulfonyl-8-[(3-fluorophenyl)methylsulfonyl]-1-oxa-4,8-diazaspiro[4.5]decane
• AKOS024531385
• 4-(4-chlorobenzenesulfonyl)-8-[(3-fluorophenyl)methanesulfonyl]-1-oxa-4,8-diazaspiro[4.5]decane
• F6089-1057
• VU0531457-1
• 1325698-05-2
• 4-((4-chlorophenyl)sulfonyl)-8-((3-fluorobenzyl)sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane

• Inchi： 1S/C20H22ClFN2O5S2/c21-17-4-6-19(7-5-17)31(27,28)24-12-13-29-20(24)8-10-23(11-9-20)30(25,26)15-16-2-1-3-18(22)14-16/h1-7,14H,8-13,15H2
• InChI Key： UWBAFVNCXFJILP-UHFFFAOYSA-N
• SMILES： O1C2(CCN(S(CC3=CC=CC(F)=C3)(=O)=O)CC2)N(S(C2=CC=C(Cl)C=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 488.0642700g/mol
• Monoisotopic Mass: 488.0642700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 829
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 4-(4-chlorobenzenesulfonyl)-8-(3-fluorophenyl)methanesulfonyl-1-oxa-4,8-diazaspiro4.5decane

Introduction to 4-(4-chlorobenzenesulfonyl)-8-(3-fluorophenyl)methanesulfonyl-1-oxa-4,8-diazaspiro4.5decane (CAS No. 1325698-05-2) and Its Emerging Applications in Chemical Biology

4-(4-chlorobenzenesulfonyl)-8-(3-fluorophenyl)methanesulfonyl-1-oxa-4,8-diazaspiro4.5decane, identified by its unique Chemical Abstracts Service (CAS) number 1325698-05-2, represents a structurally sophisticated compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This spirocyclic sulfonamide derivative combines a rigid oxaspiro framework with functionalized aryl groups, positioning it as a promising candidate for various biological assays and drug discovery initiatives.

The molecular architecture of this compound is characterized by a 1-oxa-4,8-diazaspiro[4.5]decane core, which imparts exceptional stability and rigidity to the scaffold. This spirocyclic system is further modified with a 4-(4-chlorobenzenesulfonyl) moiety and an 8-(3-fluorophenyl)methanesulfonyl substituent, both of which are strategically positioned to modulate electronic and steric properties. The presence of these electron-withdrawing groups enhances the compound's potential as an inhibitor or modulator in biological pathways.

In recent years, the field of chemical biology has witnessed a surge in the exploration of spirocyclic compounds due to their unique conformational preferences and improved bioavailability profiles. The 1-oxa-4,8-diazaspiro[4.5]decane scaffold, in particular, has been employed in the design of kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and other therapeutic agents. The introduction of halogenated aromatic rings, such as the 3-fluorophenyl group in this compound, further enhances its interactome by facilitating hydrogen bonding and π-stacking interactions with biological targets.

One of the most compelling aspects of 4-(4-chlorobenzenesulfonyl)-8-(3-fluorophenyl)methanesulfonyl-1-oxa-4,8-diazaspiro[4.5]decane is its potential as a tool compound for investigating signaling pathways involving sulfonamide-based ligands. Sulfonamides are well-documented pharmacophores that exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of both sulfonyl groups into the spirocyclic framework may confer enhanced binding affinity and selectivity toward specific enzymes or receptors.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for their binding affinity to protein targets. Molecular docking studies have suggested that this compound may interact with proteins involved in metabolic disorders and neurodegenerative diseases. For instance, preliminary simulations indicate potential binding interactions with serine/threonine kinases, which are implicated in cancer progression and inflammatory responses.

The fluorine atom in the 3-fluorophenyl moiety plays a critical role in modulating the electronic properties of the aromatic ring. Fluorinated aromatic compounds are known for their improved metabolic stability and enhanced binding affinity due to favorable dipole interactions with biological targets. This feature makes 4-(4-chlorobenzenesulfonyl)-8-(3-fluorophenyl)methanesulfonyl-1-oxa-4,8-diazaspiro[4.5]decane an attractive candidate for further medicinal chemistry optimization.

In clinical research settings, sulfonamide derivatives have been extensively studied for their therapeutic potential. The structural motif present in this compound shares similarities with established drugs that target bacterial infections and autoimmune diseases. By leveraging these known pharmacological profiles, researchers aim to develop novel therapeutics with improved efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to construct the spirocyclic core efficiently. These synthetic strategies not only enhance scalability but also allow for structural diversification to explore novel biological activities.

Evaluation of 4-(4-chlorobenzenesulfonyl)-8-(3-fluorophenyl)methanesulfonyl-1-oxa-4,8-diazaspiro[4.5]decane in cellular assays has revealed promising preliminary results. In vitro studies indicate that the compound exhibits inhibitory activity against certain kinases at submicromolar concentrations, suggesting its potential as a lead molecule for drug development. Additionally, its ability to modulate protein-protein interactions has been observed in high-throughput screening campaigns.

The integration of structural biology techniques has further illuminated the mechanistic aspects of this compound's interaction with biological targets. X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its binding mode within protein active sites, guiding rational design modifications to enhance potency and selectivity.

Future directions in the study of this compound include exploring its pharmacokinetic properties and conducting preclinical toxicity assessments to support its progression toward clinical trials. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to translate these promising findings into tangible therapeutic benefits for patients worldwide.